Cas no 438230-58-1 (4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol)
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol
- CS-0317785
- cid_843016
- BDBM75984
- STK449295
- 438230-58-1
- MLS000701096
- BBL017525
- AK-968/41172019
- ALBB-003192
- CHEMBL1367791
- 4-ethyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-2H-1,2,4-triazole-3-thione
- 4-ethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1H-1,2,4-triazole-5-thione
- SR-01000085984
- HMS2569K12
- MFCD03075344
- 4-Ethyl-5-(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- SR-01000085984-1
- H22619
- 4-ethyl-3-(4,5,6,7-tetrahydrobenzothiophen-3-yl)-1H-1,2,4-triazole-5-thione
- 4-ethyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- SMR000228042
- AKOS001690378
- VS-06245
-
- MDL: MFCD03075344
- Inchi: 1S/C12H15N3S2/c1-2-15-11(13-14-12(15)16)9-7-17-10-6-4-3-5-8(9)10/h7H,2-6H2,1H3,(H,14,16)
- InChI Key: HSOCTHYUPRPDNH-UHFFFAOYSA-N
- SMILES: S1C=C(C2=NNC(N2CC)=S)C2=C1CCCC2
Computed Properties
- Exact Mass: 265.07073984Da
- Monoisotopic Mass: 265.07073984Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 88Ų
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E017935-250mg |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E017935-500mg |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E017935-1000mg |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 1g |
$ 720.00 | 2022-06-05 | ||
| abcr | AB380517-500 mg |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB380517-1 g |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB380517-5 g |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 5g |
€907.00 | 2023-04-25 | ||
| Chemenu | CM520297-1g |
4-Ethyl-5-(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 97% | 1g |
$180 | 2023-02-02 | |
| Chemenu | CM520297-5g |
4-Ethyl-5-(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
438230-58-1 | 97% | 5g |
$535 | 2023-02-02 | |
| abcr | AB380517-500mg |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol; . |
438230-58-1 | 500mg |
€269.00 | 2025-03-19 | ||
| abcr | AB380517-1g |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol; . |
438230-58-1 | 1g |
€317.00 | 2025-03-19 |
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol
Introduction to 4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 438230-58-1)
4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique chemical properties and potential biological activities. This compound, identified by its CAS number 438230-58-1, belongs to a class of heterocyclic molecules that are widely studied for their pharmacological relevance. The presence of multiple functional groups, including thiol (-SH), triazole ring, and benzothienyl moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.
The chemical structure of 4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol consists of a central triazole ring substituted with an ethyl group at the 4-position and a thiol group at the 3-position. The benzothienyl group is attached at the 5-position of the triazole ring, contributing to the compound's overall complexity and potential for diverse interactions with biological targets. This structural arrangement suggests that the molecule may exhibit multiple modes of action, making it an intriguing subject for further exploration.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Heterocycles are known to be the backbone of many biologically active molecules, including antibiotics, antivirals, and anticancer agents. The triazole scaffold, in particular, has been extensively studied due to its ability to form stable complexes with biological targets and its role in modulating various biological processes. The incorporation of a benzothienyl moiety into the triazole structure further enhances the compound's pharmacological profile by introducing additional aromaticity and potential for π-stacking interactions.
One of the most compelling aspects of 4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol is its potential as a lead compound for drug discovery. The thiol group at the 3-position of the triazole ring is particularly noteworthy because thiol-containing compounds have been shown to interact with various biological enzymes and receptors. Thiols are known for their ability to participate in redox reactions and form disulfide bonds, which are crucial for many cellular processes. This property makes 4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol a promising candidate for further investigation in areas such as inflammation modulation and enzyme inhibition.
Recent studies have highlighted the importance of tetrahydrobenzothiophene derivatives in medicinal chemistry due to their diverse biological activities. These derivatives are often found to exhibit potent effects on enzymes and receptors involved in pain perception, neurotransmission, and oxidative stress regulation. The presence of a tetrahydro-1-benzothienyl group in 4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol suggests that this compound may interact with similar targets. Furthermore,the tetrahydro structure can contribute to improved solubility and bioavailability,which are critical factors in drug development.
The synthesis of 4-Ethyl-5-(4,5,6,7-tetrahydro-l-benzothiene - 3 - yl) - 41 H - 1,2,41 triazole - 31 - thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the triazole core, followed by functionalization with the ethyl group and the thiol group. The introduction of the tetrahydro-l-benzothiene moiety is usually achieved through cyclization reactions that involve pre-formed intermediates containing the benzothienyl group. These synthetic steps highlight the complexity involved in producing this compound but also underscore its synthetic accessibility if optimized conditions are employed.
In terms of biological activity, preliminary studies on related compounds suggest that l - tetrahydropyridine derivatives can exhibit anti-inflammatory properties by modulating enzymatic pathways such as COX - 2 (cyclooxygenase - 2) and LOX (lipoxygenase). Similarly,the thiol group in l - tetrahydropyridine derivatives can interact with redox-sensitive proteins involved in inflammatory responses. Given these findings,it is reasonable to hypothesize that l - tetrahydropyridine derivatives may have similar effects on inflammation-related pathways. Further investigation into this area could provide valuable insights into potential therapeutic applications.
The pharmacokinetic properties of l - tetrahydropyridine derivatives are also an important consideration in drug development。These properties include absorption、distribution、metabolism、and excretion (ADME),which determine how a drug behaves within an organism after administration。The presence of multiple functional groups in this compound could influence its solubility、permeability、and metabolic stability。These factors must be carefully evaluated through preclinical studies to ensure that the compound has optimal pharmacokinetic profiles for therapeutic use。
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds before conducting expensive wet-lab experiments。Molecular docking studies can be used to simulate how l - tetrahydropyridine derivatives interact with target proteins or enzymes。These studies can help identify potential binding sites and predict how changes in the molecular structure might affect activity。By leveraging computational tools,researchers can accelerate the drug discovery process and prioritize compounds like l - tetrahydropyridine derivatives for further experimental validation。
The role of heterocyclic compounds in medicinal chemistry cannot be overstated。These molecules form the basis of many drugs on the market today,including antibiotics、antivirals、and anticancer agents。The versatility of heterocycles lies in their ability to adopt various structural motifs and interact with multiple biological targets。The unique combination of functional groups in l - tetrahydropyridine derivatives makes them particularly interesting from a pharmacological perspective。
In conclusion, l - tetrahydropyridine derivatives represent a promising class of compounds for drug discovery。Their structural complexity、potential biological activities、and synthetic accessibility make them ideal candidates for further investigation。With continued research into their pharmacological profiles、pharmacokinetic properties、and computational modeling predictions, l - tetrahydropyridine derivatives like l - tetrahydropyridine derivatives could one day lead to novel therapeutic interventions across various disease areas。
438230-58-1 (4-Ethyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol) Related Products
- 588685-93-2(5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)
- 588687-53-0(4-Methyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 590376-88-8(5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)
- 438229-96-0(5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 588680-35-7(4-Allyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 588674-76-4(5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)
- 438230-66-1(4-ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 588687-48-3(5-(5-Isopropyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol)
- 438230-04-7(4-Ethyl-5-(5-ethylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)